1-Methoxy-4-(N,N-dimethylaminosulfonyl)-2-naphthalenecarboxylic acid

• Molecular Formula: C14H15NO5S
• Molecular Weight: 309.34 g/mol
• IUPAC Name: 4-(dimethylsulfamoyl)-1-methoxynaphthalene-2-carboxylic acid
• InChI: InChI=1S/C14H15NO5S/c1-15(2)21(18,19)12-8-11(14(16)17)13(20-3)10-7-5-4-6-9(10)12/h4-8H,1-3H3,(H,16,17)
• InChI Key: QFGLNOWHPAPIIR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C2=CC=CC=C21)OC)C(=O)O

Description

1-Methoxy-4-(N,N-dimethylaminosulfonyl)-2-naphthalenecarboxylic acid is a useful research compound. Its molecular formula is C14H15NO5S and its molecular weight is 309.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 1-methoxy-4-(N,N-dimethylaminosulfonyl)-2-napthalenecarboxylate (2.3 g; 7.13 mmol; 1 eq) is refluxed in 50% ethanol with 428 mg of NaOH (10.71 mmol; 1.5 eq) for 2 h. Next, the solvent is evaporated off under vacuum and the residue is taken up in water and extracted once with ethyl acetate. 1N HCl is added to the aqueous phase to pH 1-2. The mixture is extracted twice with dichloromethane, dried and evaporated.